Cas no 879-72-1 (3-(Dimethylamino)propiophenone hydrochloride)

3-(Dimethylamino)propiophenone hydrochloride structure

879-72-1 structure

Product Name:3-(Dimethylamino)propiophenone hydrochloride

CAS No:879-72-1

MF:C₁₁H₁₆ClNO

MW:213.703842163086

MDL:MFCD00012481

CID:83171

PubChem ID:87568829

Update Time:2024-10-26

3-(Dimethylamino)propiophenone hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(Dimethylamino)-1-phenylpropan-1-one hydrochloride
- beta-Dimethylaminopropiophenone hydrochloride
- beta-DAP
- 3-(Dimethylamino)propiophenone Hydrochloride
- 2-(4-fluorophenyl)pyrrolidine
- 3-(dimethylamino)-1-phenylpropan-1-one
- 3-(Methylamino)-1-phenylpropan-1-one hydrochloride
- 3-Dimethylaminopropiophenone hydrochloride
- β-DAP
- Dimethyl(3-oxo-3-phenylpropyl)ammonium chloride
- Dimethylaminopropiophenone hydrochloride
- NSC 629913
- β-Dimethylaminopropiophenone hydrochloride
- 1-Propanone, 3-(dimethylamino)-1-phenyl-, hydrochloride
- Dimethylaminoethylphenylketone hydrochloride
- Propiophenone, 3-(dimethylamino)-, hydrochloride
- 1-Propanone, 3-(dimethylamino)-1-phenyl-, hydrochloride (1:1)
- WLN: 1N1&2VR &GH
- (Dimethylamino)propi
- 1-Propanone, 3-(dimethylamino)-1-phenyl-, hydrochloride (9CI)
- Propiophenone, 3-(dimethylamino)-, hydrochloride (6CI, 7CI, 8CI)
- 3-(Dimethylamino)-1-phenyl-1-propanone hydrochloride
- BBL027796
- NSC31269
- 3-(dimethylamino)-1-phenylpropan-1-one;hydrochloride
- 3-(Dimethylamino)-1-phenylpropan-1-one HCl
- CS-0001978
- 3-DIMETHYLAMINOPROPIOPHENONE HCl
- NSC629913
- 3-(Dimethylamino)propiophenone hydrochloride, 99%
- J-640223
- DTXCID8048604
- Propiophenone, 3(dimethylamino), hydrochloride
- beta-(Dimethylamino)propiophenone hydrochloride, beta-DAP
- W-100423
- CHEMBL528663
- (Dimethylamino)propiophenone hydrochloride
- MFCD00012481
- EN300-27417
- J-800224
- DTXSID9061253
- NSC89
- AKOS005258675
- 1Propanone, 3(dimethylamino)1phenyl, hydrochloride (1:1)
- TCMDC-125532
- beta-Dimethylamino propiophenone hydrochloride
- SB76769
- NSC-89
- NS00079697
- .beta.-(Dimethylamino)propiophenone hydrochloride
- NSC-31269
- 879-72-1
- SCHEMBL173470
- D78507
- D2400
- 1Propanone, 3(dimethylamino)1phenyl, hydrochloride
- 3-dimethylamino-1-phenyl-propan-1-one hydrochloride
- EINECS 212-909-1
- NSC-629913
- betaDimethylaminopropiophenone hydrochloride
- STL370397
- 3-(Dimethylamino)propiophenoneHydrochloride
- NSC 31269
- NSC 89
- 3-(Dimethylamino)propiophenone hydrochloride
- MDL： MFCD00012481
- Inchi： 1S/C11H15NO.ClH/c1-12(2)9-8-11(13)10-6-4-3-5-7-10;/h3-7H,8-9H2,1-2H3;1H
- InChI Key： DKNDBIIKSJWQFL-UHFFFAOYSA-N
- SMILES： Cl.O=C(CCN(C)C)C1C=CC=CC=1
- BRN： 3568398

Computed Properties

Exact Mass: 213.09200
Monoisotopic Mass: 213.092
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 160
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.3
Surface Charge: 0
Tautomer Count: 2

Experimental Properties

Color/Form: White crystals.
Melting Point: 152.0 to 156.0 deg-C
Boiling Point: 267.5°C at 760 mmHg
Flash Point: 91.6°C
Water Partition Coefficient: almost transparency
PSA: 20.31000
LogP: 2.62300
Solubility: Not determined

3-(Dimethylamino)propiophenone hydrochloride Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301-H315-H319
Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
Hazardous Material transportation number：UN 2811 6.1/PG 3
WGK Germany：3
Hazard Category Code： 25-36/38
Safety Instruction： S26-S36/37/39-S45
FLUKA BRAND F CODES：3
RTECS：UH0600000
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Safety Term：6.1
Packing Group：II
Risk Phrases：R25; R36/38

3-(Dimethylamino)propiophenone hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154638-100g	3-(Dimethylamino)propiophenone hydrochloride	879-72-1	98%	100g	¥906.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154638-25g	3-(Dimethylamino)propiophenone hydrochloride	879-72-1	98%	25g	¥339.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154638-5g	3-(Dimethylamino)propiophenone hydrochloride	879-72-1	98%	5g	¥96.90	2023-09-03
Apollo Scientific	OR32942-1g	3-(Dimethylamino)-1-phenylpropan-1-one hydrochloride	879-72-1	95	1g	£18.00	2025-02-19
Apollo Scientific	OR32942-5g	3-(Dimethylamino)-1-phenylpropan-1-one hydrochloride	879-72-1	95	5g	£27.00	2025-02-19
TRC	D461455-10g	3-(Dimethylamino)propiophenone Hydrochloride	879-72-1		10g	$ 75.00	2022-06-05
TRC	D461455-25g	3-(Dimethylamino)propiophenone Hydrochloride	879-72-1		25g	$ 100.00	2022-06-05
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D838389-100g	3-(Dimethylamino)propiophenone Hydrochloride	879-72-1	99%	100g	1,590.00	2021-05-17
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3-(Dimethylamino)propiophenone hydrochloride Production Method

Production Method 1

506-59-2

98-86-2

879-72-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 2 h, reflux

Reference

Fluoxetine scaffold to design tandem molecular antioxidants and green catalysts

Ribaudo, Giovanni; et al, RSC Advances, 2020, 10(32), 18583-18593

Production Method 2

506-59-2

98-86-2

879-72-1

Reaction Conditions

Reference

Studies on syntheses and biological activities of novel triazole compounds containing phosphorodithioate groups

Xu, Liang-zhong; et al, Chemical Research in Chinese Universities, 2003, 19(3), 306-309

Production Method 3

30354-18-8

98-86-2

879-72-1

Reaction Conditions

1.1 Solvents: Acetonitrile ; 10 - 30 min, 110 °C

Reference

Synthesis and anti-tubercular activity of conformationally-constrained and bisquinoline analogs of TMC207

Kalia, Dimpy; et al, MedChemComm, 2015, 6(8), 1554-1563

Production Method 4

30354-18-8

98-86-2

879-72-1

Reaction Conditions

1.1 Solvents: Acetonitrile ; 1 h, reflux; reflux → rt

Reference

Iridium catalysts with bicyclic pyridine-phosphinite ligands: asymmetric hydrogenation of olefins and furan derivatives

Saiser, Stefan; et al, Angewandte Chemie, 2006, 45(31), 5194-5197

Production Method 5

506-59-2

98-86-2

879-72-1

Reaction Conditions

1.1 Solvents: Water ; 50 s, heated

Reference

Dramatically accelerated synthesis of β-aminoketones via aqueous mannich reaction under combined microwave and ultrasound irradiation

Peng, Yanqing; et al, Synlett, 2005, (14), 2245-2247

Production Method 6

98-86-2

879-72-1

Reaction Conditions

Reference

A straightforward and efficient method for the synthesis of diversely substituted β-aminoketones and γ-aminoalcohols from 3-(N,N-dimethylamino)propiophenones as starting materials

Abonia, Rodrigo; et al, Journal of the Brazilian Chemical Society, 2013, 24(9), 1396-1402

Production Method 7

51-80-9

879-72-1

Reaction Conditions

1.1 Reagents: Acetyl chloride Solvents: Diethyl ether ; cooled; overnight, rt
2.1 Solvents: Acetonitrile ; 3 - 4 h, reflux

Reference

Photophysical properties and OLED performance of light-emitting platinum(II) complexes

Kourkoulos, Dimitrios; et al, Dalton Transactions, 2013, 42(37), 13612-13621

Production Method 8

30354-18-8

98-86-2

879-72-1

Reaction Conditions

1.1 Solvents: Acetonitrile

Reference

Borrowing hydrogen in the synthesis of biologically relevant molecules

Cami-Kobeci, Gerta, 2004, , ,

Production Method 9

98-86-2

879-72-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Isopropanol , Water ; 8 - 12 h, 100 °C

Reference

Asymmetric hydrogenation of β-amino ketones with the bimetallic complex RuPHOX-Ru as the chiral catalyst

Wang, Jiahao; et al, Organic & Biomolecular Chemistry, 2013, 11(23), 3855-3861

Production Method 10

98-86-2

879-72-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 2 h, reflux

Reference

Efficiency of single and di- site phase transfer catalyzed polymerization of glycidyl methacrylate in the two-phase system: a kinetic study

Meena, M.; et al, Indian Journal of Chemical Technology, 2021, 28(4), 445-452

Production Method 11

98-86-2

879-72-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 2 h, reflux

Reference

Synthesis, single crystal X-ray analysis, and antifungal profiling of certain new oximino ethers bearing imidazole nuclei

Al-Wabli, Reem I.; et al, Molecules, 2017, 22(11), 1895/1-1895/12

Production Method 12

100-19-6

879-72-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 5 h, reflux; 5 h, reflux

Reference

Selective hydrogenation of aromatic aminoketones by Pd/C catalysis

Du, Rui; et al, Synthetic Communications, 2008, 38(17), 2889-2897

Production Method 13

50599-78-5

879-72-1

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Benzyltriethylammonium chloride

Reference

Phase-transfer catalyzed oxidative decyanation of α-secondary nitriles; a convenient synthesis of aromatic ketones

Donetti, Arturo; et al, Synthesis, 1980, (12), 1009-11

Production Method 14

98-86-2

879-72-1

Reaction Conditions

Reference

A Straightforward Synthesis of 4,7-Disubstituted 1,4-Oxazepanes via a Bronsted Acid Catalyzed Intramolecular Etherification Reaction

Castillo, Juan Carlos; et al, Current Organic Synthesis, 2018, 15(3), 370-379

Production Method 15

879-72-1

Reaction Conditions

1.1 Solvents: Water ; cooled
2.1 Reagents: Acetyl chloride Solvents: Diethyl ether ; cooled; overnight, rt
3.1 Solvents: Acetonitrile ; 3 - 4 h, reflux

Reference

Photophysical properties and OLED performance of light-emitting platinum(II) complexes

Kourkoulos, Dimitrios; et al, Dalton Transactions, 2013, 42(37), 13612-13621

3-(Dimethylamino)propiophenone hydrochloride Raw materials

3-(Dimethylamino)propiophenone hydrochloride Preparation Products

3-(Dimethylamino)propiophenone hydrochloride (879-72-1)

3-(Dimethylamino)propiophenone hydrochloride Suppliers

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(CAS:879-72-1)3-DIMETHYLAMINOPROPIOPHENONE HYDROCHLORIDE

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Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

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Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

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Suzhou Senfeida Chemical Co., Ltd

(CAS:879-72-1)3-DIMETHYLAMINOPROPIOPHENONE HYDROCHLORIDE

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Quantity:200kg

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